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Disease Model /
System

Key Findings / Effect Size

Experimental Context

Citation

Pancreatic
Cancer

SARS-CoV-2
Infection

Acute Kidney
Injury (AKI)

Parkinson's
Disease Models

TET Protein

Stability

Erythroid
Differentiation

{ Tumor volume (P=0.0473); |
Tumor weight (P=0.0471); |
Proliferation, migration, invasion
(P=0.017-0.035)

CatL Ki = 131 pM; VERO E6 EC50 =
183 nM; | Viral load in hamster
trachea at 1 mg/kg

| Serum creatinine & BUN; | Tubular
injury score; 1 Klotho protein

I Pro-inflammatory cytokines (TNF-
a, IL-6); | ROS generation;
Improved cell viability

Extended TET2 half-life from ~10 hrs
to ~16 hrs

Strong induction of adult a- and 3-
globin gene expression

Mouse xenograft model; In
vitro functional assays

Enzyme inhibition; Cell
infection assay; In vivo
hamster model

Mouse ischemia/reperfusion
model

BV2 microglial & VSC-4.1
motoneuron cells

Cycloheximide chase assay in
293T cells

Murine erythroleukemia (MEL)
cells
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Detailed Experimental Protocols

To help you implement these findings in your research, here are the methodologies for key experiments cited

above.

In Vivo Mouse Model of Pancreatic Cancer [1]

¢ Cell Implantation: Subcutaneously transplant 1x10® SW1990 pancreatic cancer cells alone (left
flank) or mixed with 1x10° immortalized pancreatic stellate cells (iPSCs) (right flank) into 5-week-old
female nude mice.

¢ Treatment Regimen: One week post-implantation, randomly divide mice into two groups (n=5/group).
Administer either 0.04 mg Calpeptin in DMSO/PBS or vehicle control (DMSO/PBS) via
intraperitoneal injection, three times per week for four weeks.

e Endpoint Analysis: On day 35, euthanize mice, excise and weigh tumors. Calculate tumor volume
using the formula: 1t/6 x (L x W x W), where L is the largest diameter and W is the smallest diameter.
Perform immunohistochemical analysis for a-SMA, periostin, and PCNA on tumor sections.

In Vitro Cell Functional Assays (Proliferation, Migration,
Invasion) [1]

¢ Cell Viability/Proliferation Assay: Plate 1,000 PCCs or PSCs per well in 96-well plates. After
adhesion, treat with Calpeptin (0-80 uM) in DMEM with 10% FBS. Incubate and measure viability at
designated time points (e.g., day 0, 1, 3, 5) using a standard CellTiter-Glo or MTT assay.

e Migration & Invasion Assay: Use transwell or Boyden chambers. For invasion assays, coat
membranes with Matrigel. Seed serum-starved cells in the upper chamber with Calpeptin. Place
medium with 10% FBS (or other chemoattractants) in the lower chamber. After incubation (e.g., 24-48
hours), fix cells that migrated/invaded to the lower membrane, stain, and count under a microscope.

Enzyme Inhibition Assays for Cathepsins and Mpro [2] [3]

e Procedure: Incubate the target protease (e.g., human Cathepsin L, Cathepsin K, or SARS-CoV-2
Mpro) with a fluorogenic substrate in an appropriate reaction buffer.

¢ Inhibition Kinetics: Pre-incubate the enzyme with a range of Calpeptin concentrations (e.g., from
pM to uM) for a set time before adding the substrate.
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e Data Analysis: Monitor the reaction in real-time using a fluorescence plate reader. Calculate the
initial reaction rates. Determine the inhibition constant (Ki) by fitting the data to an appropriate model
for tight-binding or covalent inhibitors.

Mechanism of Action and Signaling Pathways

Calpeptin's effects are mediated primarily through the inhibition of calpains and cathepsins, impacting

multiple downstream pathways.
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Summary of Calpeptin's primary molecular targets and the downstream cellular processes they influence,

leading to its diverse therapeutic effects.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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